Cas no 1888706-52-2 (2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid
• CAS No: 1888706-52-2
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 6405733
• PubChem ID: 117476855
• Update Time: 2025-10-12

2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid
• Tyrosine, 3-bromo-2,6-difluoro-
• EN300-1663248
• 1888706-52-2
• 2-Amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoicacid

• Inchi： 1S/C9H8BrF2NO3/c10-7-6(14)2-4(11)3(8(7)12)1-5(13)9(15)16/h2,5,14H,1,13H2,(H,15,16)/t5-/m0/s1
• InChI Key： OHERRONVIMRVSK-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](CC1=C(F)C=C(O)C(Br)=C1F)N

Computed Properties

• Exact Mass: 294.96556g/mol
• Monoisotopic Mass: 294.96556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.845±0.06 g/cm3(Predicted)
• Boiling Point: 393.9±42.0 °C(Predicted)
• pka: 2.20±0.30(Predicted)

Additional information on 2-amino-3-(3-bromo-2,6-difluoro-4-hydroxyphenyl)propanoic acid

2-Amino-3-(3-Bromo-2,6-Difluoro-4-Hydroxyphenyl)Propanoic Acid: A Comprehensive Overview

2-Amino-3-(3-Bromo-2,6-Difluoro-4-Hydroxyphenyl)Propanoic Acid, also known by its CAS registry number CAS No. 1888706-52-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and halogen substituents in a single molecule. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

The molecular structure of this compound is composed of a propanoic acid backbone with an amino group at the second carbon and a substituted phenyl group at the third carbon. The phenyl ring is further substituted with bromine, fluorine, and hydroxyl groups at specific positions, which contribute to its distinct chemical properties. The combination of these substituents imparts unique electronic and steric effects, making this compound a valuable substrate for exploring reactivity in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have demonstrated that the presence of halogen atoms on the aromatic ring can significantly influence the compound's ability to interact with biological targets. For instance, fluorine substitution has been shown to enhance lipophilicity and improve drug-like properties, while bromine substitution can facilitate further functionalization through nucleophilic aromatic substitution reactions.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of Suzuki-Miyaura cross-coupling reactions to introduce the amino and hydroxyl groups onto the aromatic ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a preferred route for large-scale production.

The application of this compound extends beyond organic synthesis. It has been explored as a potential precursor for drug discovery efforts targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer activities. In one recent study, researchers reported that certain derivatives exhibited potent inhibitory effects on key enzymes involved in inflammation pathways, suggesting their potential as leads for anti-inflammatory drug development.

Moreover, the presence of multiple functional groups in this compound makes it an ideal candidate for click chemistry applications. Click chemistry refers to a set of reactions that are efficient, selective, and operationally simple. By incorporating azide or alkyne groups into its structure, this compound can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions or other click-type reactions to form complex molecules with diverse functionalities.

In addition to its chemical versatility, this compound has also been studied for its environmental impact. Researchers have examined its biodegradability under various conditions and found that it exhibits moderate persistence in aqueous environments. This information is crucial for assessing its potential risks to aquatic ecosystems and guiding responsible use in industrial applications.

Looking ahead, ongoing research aims to further elucidate the biological activity profiles of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential as a lead compound in drug discovery programs targeting specific disease states. These efforts are expected to yield valuable insights into its therapeutic potential and pave the way for future clinical applications.

In conclusion, 2-Amino-3-(3-Bromo-2,6-Difluoro-4-Hydroxyphenyl)Propanoic Acid is a multifaceted compound with significant implications across various domains of chemistry and pharmacology. Its unique structure endows it with remarkable chemical versatility, making it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing studies continue to uncover new aspects of its reactivity and biological activity, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.